Metal carbonyl chemistry. Part II. The reaction of phenyl- or methyl-manganese carbonyl with butadiene

Journal of the Chemical Society A: Inorganic, Physical, Theoretical Pub Date: DOI: 10.1039/J19660000194

Abstract

Methyl- or phenyl-manganese carbonyl react with butadiene to give 1 : 1 adducts, which are shown, by p.m.r. studies to be 3-acetyl-1-methyl-π-allyltetracarbonylmanganese and 3-benzoyl-1-methyl-π-allytetracarbonylmanganese, respectively. The latter complex undergoes novel reversible decarbonylation when heated, to give 5-methyl-2-phenyl-1-π-oxapentadienyltricarbonylmanganese.

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